2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid

• IUPAC Name: 2-[cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid
• InChI: InChI=1S/C12H15NO4/c1-8-2-5-10(17-8)12(16)13(7-11(14)15)6-9-3-4-9/h2,5,9H,3-4,6-7H2,1H3,(H,14,15)
• InChI Key: ADLVOZWKMJTTRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)N(CC2CC2)CC(=O)O
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid, also known as CMF-AA, is a novel amino acid derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. CMF-AA has been shown to possess anti-inflammatory, analgesic, and neuroprotective properties, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Furthermore, 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid has been shown to possess analgesic properties by inhibiting the activation of nociceptors. In addition, 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. These properties make 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid a promising candidate for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and chronic pain.

Mechanism of Action

The exact mechanism of action of 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid is not fully understood. However, it is believed that 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid exerts its anti-inflammatory and analgesic effects by modulating the activity of various signaling pathways such as the nuclear factor-κB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. Furthermore, 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid has been shown to activate the peroxisome proliferator-activated receptor-γ (PPAR-γ), which is involved in the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects:
2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Furthermore, 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid has been shown to inhibit the activation of nociceptors, leading to its analgesic effects. In addition, 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid has been shown to reduce oxidative stress and inflammation in the brain, leading to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid in lab experiments is its high purity and high yield. Furthermore, 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid has been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, one of the limitations of using 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid in lab experiments is that its exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid. One future direction is to further elucidate its mechanism of action. This will provide a better understanding of how 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid exerts its anti-inflammatory, analgesic, and neuroprotective effects. Another future direction is to investigate the potential therapeutic applications of 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid in various diseases such as Alzheimer's disease, Parkinson's disease, and chronic pain. Furthermore, the development of novel derivatives of 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid may lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid involves the reaction of cyclopropylcarbinol with 5-methylfuran-2-carbonyl chloride, followed by the addition of glycine methyl ester. The resulting product is then hydrolyzed to form 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid. This synthesis method has been optimized to yield high purity and high yield of 2-[Cyclopropylmethyl-(5-methylfuran-2-carbonyl)amino]acetic acid.